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Compound of Interest

Compound Name: 2-Bromomethyl-1,3-dioxolane

Cat. No.: B1266232

An In-depth Technical Guide to 2-Bromomethyl-1,3-dioxolane

This technical guide provides a comprehensive overview of 2-Bromomethyl-1,3-dioxolane, a
versatile chemical intermediate. It is intended for researchers, scientists, and professionals in
drug development and material science. This document details the compound's chemical
identity, properties, synthesis protocols, and significant applications, presenting data in a
structured and accessible format.

Chemical Identity and Properties

2-Bromomethyl-1,3-dioxolane is a clear, colorless liquid widely utilized in organic synthesis.
[1] Its unique structure makes it a valuable building block for a range of complex molecules.

Table 1: Identifiers and Synonyms for 2-Bromomethyl-1,3-dioxolane

Identifier Type Value

CAS Number 4360-63-8[1][2][3]
EC Number 224-443-6[2][4]
Molecular Formula CaH7BrO2[1][2][3]

Bromoacetaldehyde ethylene acetal[2][5][6],
Synonyms (1,3-Dioxolan-2-yl)methyl bromide[2], 2-
(bromomethyl)-3-dioxolane[2][6]
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Table 2: Physicochemical Properties of 2-Bromomethyl-1,3-dioxolane

Property Value

Molecular Weight 167.00 g/mol [1][4]

Boiling Point 80-82 °C at 27 mmHg[1][2][7]

Density 1.613 g/mL at 25 °C[1][2][7]

Refractive Index n20/D 1.482[1][2][7]

Flash Point 62 °C (143.6 °F) - closed cup[3][4]
Solubility Immiscible with water[1][2][7]. Soluble in

Chloroform, slightly soluble in Ethyl Acetate[2].

Sensitivity Moisture Sensitive[1][2]

Synthesis of 2-Bromomethyl-1,3-dioxolane

The primary synthesis route for 2-Bromomethyl-1,3-dioxolane involves the reaction of
ethylene glycol and acetaldehyde, followed by bromination.[1][7] This method can be optimized
for large-scale production with high purity.[1]

Experimental Protocol: Synthesis from Ethylene Glycol
and Acetaldehyde

This protocol is based on a documented large-scale synthesis.[7][8]
Materials:

o Ethylene glycol (10.326 kg, 166.3 mol)

o Freshly distilled acetaldehyde (3.66 kg, 83.185 mol)

e Bromine (14.622 kg, 91.504 mol)

Procedure:
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To a suitable reaction vessel, add ethylene glycol and freshly distilled acetaldehyde.

Stir the mixture slowly at room temperature for 30 minutes.[7][8]

Cool the reaction mixture to 0-3 °C.

Slowly add bromine dropwise to the mixture. Control the rate of addition to maintain the
reaction temperature between 0-3 °C.[7][8]

After the complete addition of bromine, continue the reaction at 0-3 °C for an additional 3.5
hours.[7][8]

Upon completion, purify the product by distillation under reduced pressure (decompression
distillation).

Collect the fraction at 80-82 °C / 3.6 kPa.[7][8] This yields 2-bromomethyl-1,3-dioxolane
with a purity greater than 95%.[7][8]
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Caption: Synthesis workflow for 2-Bromomethyl-1,3-dioxolane.
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Applications in Research and Development

2-Bromomethyl-1,3-dioxolane is a key building block in various synthetic pathways due to its
reactivity and stability.[1][2]

Pharmaceutical Synthesis
This compound is a crucial intermediate in the synthesis of active pharmaceutical ingredients

(APIS).[1][9]

e 1,4-Benzoxazepine (BZO) Compounds: It is used as a key building block in the synthesis of
BZO compounds, which have potential applications in drug development.[1][2][7]

o Pazopanib: It serves as a key intermediate in the synthesis of Pazopanib, a tyrosine kinase
inhibitor used in cancer therapy.[10]

o Other APIs: It is also utilized in the synthesis of antihistamines, antifungal agents, and anti-
tumor agents.[11]

Organic Synthesis

Its role as a versatile intermediate extends to general organic synthesis.

¢ Aldehydes and Monoacetals: It is widely used in the preparation of a,3-unsaturated
aldehydes and 1,4-dialdehyde monoacetals.[1][2][7]

e Grignard Reagent: 2-Bromomethyl-1,3-dioxolane readily reacts with magnesium in
tetrahydrofuran to form a stable Grignard reagent. This reagent is an efficient d2-synthon,
useful in synthesizing branched-chain carbohydrate derivatives, and can add to unreactive
carbohydrate ketones at elevated temperatures.[12]

Material Science

The compound's properties are also leveraged in material science for developing new
materials.[2] It is used in the production of high-performance materials like polymers, resins,
and specialty coatings.[2][9]
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Caption: Applications of 2-Bromomethyl-1,3-dioxolane in synthesis.
Safety and Handling
Hazard Information:
e Hazard Codes: Xi (Irritant)[2][6]
e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation)[4]

o Precautionary Statements: P264 (Wash skin thoroughly after handling), P280 (Wear
protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty
of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[3][4]

Storage:

e Store below +30°C.[2]
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e The compound is moisture-sensitive, necessitating careful handling and storage in a dry
environment.[1][2]

Conclusion

2-Bromomethyl-1,3-dioxolane (CAS No: 4360-63-8) is a pivotal intermediate in modern
chemistry. Its utility spans from the synthesis of life-saving pharmaceuticals to the development
of advanced materials.[1] The well-established synthesis protocols and its versatile reactivity
ensure its continued importance in both academic research and industrial applications. Proper
handling and storage are essential due to its irritant nature and sensitivity to moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromomethyl-1,3-dioxolane CAS number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266232#2-bromomethyl-1-3-dioxolane-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1266232#2-bromomethyl-1-3-dioxolane-cas-number-and-synonyms
https://www.benchchem.com/product/b1266232#2-bromomethyl-1-3-dioxolane-cas-number-and-synonyms
https://www.benchchem.com/product/b1266232#2-bromomethyl-1-3-dioxolane-cas-number-and-synonyms
https://www.benchchem.com/product/b1266232#2-bromomethyl-1-3-dioxolane-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266232?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

